Cas no 927802-39-9 (2-(1,3-Thiazol-2-yl)benzoic acid)

• Product Name: 2-(1,3-Thiazol-2-yl)benzoic acid
• CAS No: 927802-39-9
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD09055073
• CID: 4786316
• Update Time: 2025-07-18

2-(1,3-Thiazol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-thiazol-2-yl)benzoic acid
• thiazole-benzoic acid
• 2-(THIAZOL-2-YL)BENZOIC ACID
• 2-(1,3-Thiazol-2-yl)benzoic acid

• MDL： MFCD09055073
• Inchi： 1S/C10H7NO2S/c12-10(13)8-4-2-1-3-7(8)9-11-5-6-14-9/h1-6H,(H,12,13)
• InChI Key： FQRCVHZNITWETI-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C=CC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(1,3-Thiazol-2-yl)benzoic acid

Introduction to 2-(1,3-Thiazol-2-yl)benzoic acid (CAS No. 927802-39-9)

2-(1,3-Thiazol-2-yl)benzoic acid, identified by the Chemical Abstracts Service (CAS) number 927802-39-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the benzoic acid derivatives family, incorporating a thiazole ring at the 2-position of the benzene moiety. The thiazole core is a well-known pharmacophore, frequently encountered in various bioactive molecules, which contributes to the compound's intriguing pharmacological profile.

The structural integration of the thiazole ring with the benzoic acid scaffold introduces a combination of electronic and steric effects that can modulate the compound's interactions with biological targets. This dual functionality has made 2-(1,3-Thiazol-2-yl)benzoic acid a promising candidate for further investigation in drug discovery and development. Specifically, the benzoic acid moiety is known for its role as an antioxidant and anti-inflammatory agent, while the thiazole ring is associated with antimicrobial, antifungal, and anti-inflammatory properties. The synergistic effects of these two structural components suggest that this compound may exhibit a broad spectrum of biological activities.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage heterocyclic compounds for their enhanced efficacy and reduced side effects. 2-(1,3-Thiazol-2-yl)benzoic acid fits into this category, as it combines the advantageous features of both benzoic acid derivatives and thiazole-based compounds. The benzoic acid moiety is particularly relevant in the context of metabolic disorders and inflammatory conditions, where its antioxidant properties play a crucial role. Meanwhile, the thiazole ring has been extensively studied for its potential in treating infections and neurological disorders.

One of the most compelling aspects of 2-(1,3-Thiazol-2-yl)benzoic acid is its potential application in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders, chronic inflammation, and even certain types of cancer. The compound's ability to interact with key inflammatory mediators and enzymes has been explored in preclinical studies. For instance, research suggests that derivatives of benzoic acid can inhibit cyclooxygenase (COX) enzymes, which are pivotal in producing pro-inflammatory prostaglandins. Similarly, thiazole derivatives have shown promise in modulating nuclear factor kappa B (NF-κB), a transcription factor critical for inflammation.

Furthermore, 2-(1,3-Thiazol-2-yl)benzoic acid has been investigated for its potential role in metabolic regulation. Obesity and type 2 diabetes are major global health challenges, often linked to dysregulated inflammatory responses and oxidative stress. Studies indicate that benzoic acid derivatives can influence glucose metabolism by enhancing insulin sensitivity and reducing liver fat accumulation. The presence of the thiazole ring may further enhance these effects by targeting additional metabolic pathways. This dual action makes 2-(1,3-Thiazol-2-yl)benzoic acid a particularly attractive candidate for developing treatments against metabolic syndrome.

The compound's structural features also make it a valuable scaffold for designing more potent and selective inhibitors. Medicinal chemists have been employing structure-based drug design strategies to optimize the pharmacokinetic properties of 2-(1,3-Thiazol-2-yl)benzoic acid derivatives. By modifying substituents on the benzoic acid or thiazole rings, researchers aim to enhance binding affinity to target proteins while minimizing off-target effects. Such modifications can lead to improved bioavailability and reduced toxicity, key factors in drug development.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 2-(1,3-Thiazol-2-yl)benzoic acid. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity without conducting extensive experimental trials. This approach has already been instrumental in identifying novel analogs with enhanced therapeutic potential. For example, virtual screening algorithms have been used to identify derivatives of this compound that exhibit stronger anti-inflammatory effects or improved ability to cross blood-brain barriers.

In addition to its pharmaceutical applications, 2-(1,3-Thiazol-2-yl)benzoic acid has shown promise in materials science and industrial chemistry. Its unique electronic properties make it a candidate for use in organic electronics and sensors. The compound's ability to undergo reversible redox reactions could be exploited in developing new types of electrochemical sensors or energy storage devices. Furthermore, its stability under various environmental conditions suggests potential applications in coatings or specialty chemicals where durability is essential.

The synthesis of 2-(1,3-Thiazol-2-yl)benzoic acid presents an interesting challenge due to its complex structure involving both aromatic and heterocyclic moieties. Traditional synthetic routes often involve multi-step processes requiring careful control of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently using catalytic techniques or microwave-assisted reactions. These advancements not only reduce production costs but also minimize waste generation—a critical consideration in sustainable chemistry.

The safety profile of 2-(1,3-Thiazol-2-yl)benzoic acid is another area of active research. While preliminary studies suggest that the compound is well-tolerated at moderate doses, long-term toxicity assessments are essential before it can be considered for clinical use. Researchers are employing various toxicological tests—such as cell culture assays and animal models—to evaluate its potential adverse effects on different organ systems. These studies are crucial for ensuring that any future therapeutic applications are safe for human consumption.

The regulatory landscape surrounding new chemical entities like 2-(1,3-Thiazol-2-yl)benzoic acid is also evolving rapidly. Regulatory agencies worldwide are increasingly focused on expedited review pathways for compounds with significant therapeutic value but minimal risk profiles—conditions that may apply if subsequent studies confirm its efficacy and safety without raising major concerns about toxicity or side effects during clinical trials.

In conclusion, 2-(1 , 3 -Th i az ol - 2 - yl ) b en z o i c ac i d ( C A S N o . 92780 02 -39 -9 ) i s a promi s ing compoun d wi t h po ten t i al appl i cati ons i n pha r mac ol ogy , me taboli c disor ders , an d even materi al sci ence . Its un i que st ruct ur e combi nes t he benefi ci al properti es o f b en z o i c ac i d deri vati ves an d thi az ol -based compoun ds , mak ing i t a val u abl e scaff old f or dr ug desi gn . Whi l e more resear ch i s nee ded t o eluci da te i ts pha r macolo gi cal mechanis ms an d sa f e ty profi le , thi s com pound repres ents an exci ti ng area o f stu dy wi t ht he pot ential t o contri bute t o fut ur e treat ment strate gi es . p >